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Compound of Interest

Compound Name: Medroxyprogesterone-d7

Cat. No.: B12402360 Get Quote

This document provides a comprehensive technical overview of Medroxyprogesterone-d7,

with a focus on its safety, handling, storage, and disposal. It is intended for researchers,

scientists, and drug development professionals who may work with this isotopically labeled

compound. The safety and toxicological information presented is primarily based on data for

Medroxyprogesterone and its widely used ester, Medroxyprogesterone Acetate (MPA), as

specific comprehensive safety data for the deuterated analog is limited. The primary chemical

and biological properties are considered sufficiently similar for the purpose of risk assessment

and safe handling.

Medroxyprogesterone-d7 is a deuterium-labeled version of Medroxyprogesterone, a synthetic

progestin. Its primary application in research and development is as an internal standard for the

precise quantification of Medroxyprogesterone in biological samples using analytical

techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Hazard Identification and Safety Precautions
Medroxyprogesterone and its analogs are classified as hazardous substances. The parent

compound, Medroxyprogesterone Acetate, is identified as a substance that may cause cancer

and reproductive harm. Long-term use or occupational exposure may increase the risk of

cancer of the breast, uterus, or ovaries. It is categorized as a Group 2B carcinogen ("Possibly

carcinogenic to humans") by the International Agency for Research on Cancer (IARC).

Furthermore, it is classified as a reproductive toxin that may impair fertility or harm an unborn

child.
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Table 1: GHS Hazard Classification for Medroxyprogesterone Acetate

Hazard Class Category Hazard Statement

Carcinogenicity 2
H351 - Suspected of
causing cancer.

Reproductive Toxicity 1A / 1B
H360 - May damage fertility or

the unborn child.

| Aquatic Hazard (Long-term) | 4 | H413 - May cause long lasting harmful effects to aquatic life.

|

Due to these potential health risks, Medroxyprogesterone-d7 must be handled with the care

required for a highly physiologically active and hazardous substance. All safety precautions

must be read and understood before handling.

Physical and Chemical Properties
Medroxyprogesterone-d7 is the deuterated form of Medroxyprogesterone. The physical and

chemical properties are largely identical to the parent compound, with a slight increase in

molecular weight due to the deuterium atoms.

Table 2: Physical and Chemical Properties of Medroxyprogesterone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 14 Tech Support

https://www.benchchem.com/product/b12402360?utm_src=pdf-body
https://www.benchchem.com/product/b12402360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₂₂H₃₂O₃

Molecular Weight 344.49 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 206 - 208 °C

Solubility

Insoluble in water. Slightly

soluble in ether and methanol.

Soluble in acetone and

dioxane.

| Stability | Stable under normal conditions of use and in air. | |

Safe Handling, Storage, and Personal Protective
Equipment
Proper handling and storage procedures are critical to minimize exposure and ensure the

integrity of the compound.

Handling
Personnel should handle Medroxyprogesterone-d7 only in designated areas, such as a

chemical fume hood or a ventilated enclosure, to control airborne concentrations. Avoid contact

with skin, eyes, and clothing, and prevent the formation of dust and aerosols. Do not eat, drink,

or smoke in areas where the compound is handled. After handling, wash hands and any

exposed skin thoroughly.

Storage
Store Medroxyprogesterone-d7 in a tightly sealed, original container in a cool, dry, and well-

ventilated area. The storage area should be secure and accessible only to authorized

personnel ("Store locked up"). Keep the compound away from incompatible materials such as
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strong oxidizing agents. Recommended storage temperature for the powdered form is often

-20°C for long-term stability.

Receive
Medroxyprogesterone-d7

Verify compound identity
and integrity of container

Log compound into
inventory system

 OK 

Quarantine and report
if container is compromised

 Damaged 

Transport to designated
secure storage area

Store in tightly sealed container
at recommended temperature
(e.g., -20°C). Store locked up.

Don appropriate PPE
(Lab coat, gloves, safety glasses)

Prepare for use

Work in a ventilated enclosure
(e.g., chemical fume hood)

Weigh required amount
(minimize dust generation)

Prepare solution for
experimental use

Return stock compound
to secure storage

Proceed with experiment
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Caption: Workflow for receiving, storing, and handling Medroxyprogesterone-d7.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The selection of PPE should be based on

a thorough risk assessment of the procedures to be performed.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face

Wear tightly fitting safety goggles or
glasses with side-shields conforming to
EN166 (EU) or NIOSH (US) standards.

Hand

Handle with impervious chemical-resistant

gloves (e.g., nitrile, neoprene). Gloves must be

inspected before use and changed frequently,

especially after contact with the compound.

Skin/Body

Wear a lab coat or impervious protective

clothing. For bulk processing operations, more

extensive coverage may be required.

| Respiratory | For operations that may generate dust or aerosols where ventilation is

inadequate, use a NIOSH-approved N100 or CEN-approved FFP3 particulate respirator. |

First Aid and Emergency Procedures
In case of exposure, immediate action is necessary. Always have an eyewash station and

safety shower readily accessible.

Table 4: First Aid Measures by Exposure Route
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, provide oxygen. If the person is
not breathing, give artificial respiration.
Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected area with large amounts of

soap and water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention. |

Accidental Release and Spill Response
Accidental releases should be handled only by trained personnel wearing appropriate PPE.

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so.

Clean-up (Solid Spill): Carefully sweep or vacuum the spilled solid material, avoiding dust

generation. A damp cloth or a HEPA-filtered vacuum is recommended.

Clean-up (Liquid Spill): Absorb the spill with an inert material (e.g., sand, vermiculite).

Collect: Place all contaminated material and cleaning supplies into a suitable, labeled, and

sealed container for hazardous waste disposal.
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Decontaminate: Clean the spill area thoroughly with an appropriate solvent (e.g., alcohol),

followed by soap and water.

Spill Occurs

Assess spill size
and immediate risk

Large Spill?

Evacuate non-essential
personnel

Don appropriate PPE
(respirator, gloves, coat)

Contain spill
Prevent entry into drains

Clean up spill using
appropriate method

(absorb liquid, sweep solid)

Collect waste in a sealed,
labeled hazardous waste container

Decontaminate the spill area,
PPE, and equipment

Report incident per
institutional protocol

 No 

Contact Emergency Response
and evacuate area

 Yes 
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Caption: General workflow for responding to an accidental spill of Medroxyprogesterone-d7.

Disposal Guidelines
Waste material containing Medroxyprogesterone-d7 must be treated as hazardous chemical

waste.

Do not dispose of down the drain or into the environment.

Collect: All waste, including empty containers, contaminated PPE, and spill cleanup

materials, must be collected in properly labeled, sealed containers.

Regulations: Dispose of the waste in accordance with all applicable local, state, and federal

regulations. This typically involves transfer to an approved and licensed hazardous waste

disposal facility.
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Waste Generation
(Expired material, contaminated labware,

PPE, spill cleanup)

Segregate waste
(Solid vs. Liquid)

Place in a dedicated, sealed,
and clearly labeled

Hazardous Waste container

Log waste in institutional
waste tracking system

Store waste container in a
designated, secure satellite

accumulation area

Arrange for pickup by certified
Environmental Health & Safety

(EHS) personnel

EHS transports waste to a
licensed disposal facility

Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: A typical workflow for the compliant disposal of Medroxyprogesterone-d7 waste.
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Application in Research: Experimental Protocol
Medroxyprogesterone-d7 is primarily used as an internal standard (IS) for the quantification

of Medroxyprogesterone in biological matrices. Below is a representative LC-MS/MS protocol

synthesized from established methods for the analysis of Medroxyprogesterone Acetate. This

protocol should be fully validated by the end-user for their specific application.

Objective
To quantify the concentration of Medroxyprogesterone in human plasma using a validated LC-

MS/MS method with Medroxyprogesterone-d7 as an internal standard.

Materials and Reagents
Medroxyprogesterone analytical standard

Medroxyprogesterone-d7 (Internal Standard)

HPLC-grade Methanol, Acetonitrile, and Water

Formic Acid

Methyl-t-butyl ether (MTBE) or other suitable extraction solvent

Control human plasma (K₂EDTA)

Calibrated pipettes, vortex mixer, centrifuge, nitrogen evaporator

LC-MS/MS system with an ESI source and a C18 analytical column

Detailed Methodology
1. Preparation of Stock and Working Solutions:

Primary Stock Solutions (1 mg/mL): Prepare separate stock solutions of
Medroxyprogesterone and Medroxyprogesterone-d7 by dissolving the accurately weighed
compound in methanol.
Working Standard Solutions: Serially dilute the Medroxyprogesterone stock solution with a
50:50 methanol:water mixture to create a series of working solutions for the calibration curve
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(e.g., concentrations from 1 ng/mL to 1000 ng/mL).
Internal Standard (IS) Working Solution: Dilute the Medroxyprogesterone-d7 stock solution
to a fixed concentration (e.g., 50 ng/mL) with the same diluent.

2. Preparation of Calibration Curve and Quality Control (QC) Samples:

Spike appropriate volumes of the working standard solutions into blank control plasma to
create calibration standards with a final concentration range (e.g., 0.2 ng/mL to 100 ng/mL).
Prepare QC samples in blank plasma at a minimum of three concentration levels (low,
medium, high).

3. Sample Extraction (Liquid-Liquid Extraction):

To 500 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of the IS working
solution.
Vortex briefly to mix.
Add 4 mL of MTBE.
Cap and vortex vigorously for 10 minutes.
Centrifuge at approximately 1000 x g for 5 minutes to separate the layers.
Transfer the upper organic layer to a clean tube.
Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the dry residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with
0.1% formic acid).

4. LC-MS/MS Analysis:

LC System: Use a C18 column (e.g., 2.1 x 50 mm, 5 µm).
Mobile Phase: A gradient of A) Water with 0.1% formic acid and B) Acetonitrile with 0.1%
formic acid may be used.
Flow Rate: 0.4 mL/min.
Injection Volume: 10 µL.
MS/MS System: Operate in positive electrospray ionization (ESI+) mode.
Detection: Use Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product
ion transitions for both Medroxyprogesterone and Medroxyprogesterone-d7.

5. Data Analysis:

Integrate the peak areas for the analyte and the internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b12402360?utm_src=pdf-body
https://www.benchchem.com/product/b12402360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the peak area ratio (Analyte Area / IS Area).

Construct a calibration curve by plotting the peak area ratio against the nominal

concentration of the calibration standards using a weighted linear regression.

Determine the concentration of Medroxyprogesterone in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Stock & Working
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Perform Liquid-Liquid Extraction
(e.g., with MTBE)
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Reconstitute Residue
in Mobile Phase
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Caption: A typical experimental workflow for quantifying Medroxyprogesterone using MP-d7.
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To cite this document: BenchChem. [Medroxyprogesterone-d7: A Technical Guide to Safe
Handling, Application, and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402360#safety-handling-and-disposal-of-
medroxyprogesterone-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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